N,N-dimethyl-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide

• IUPAC Name: N-[2-(dimethylamino)-2-oxoethyl]-4-phenyl-1-prop-2-enoylpiperidine-4-carboxamide
• InChI: InChI=1S/C19H25N3O3/c1-4-16(23)22-12-10-19(11-13-22,15-8-6-5-7-9-15)18(25)20-14-17(24)21(2)3/h4-9H,1,10-14H2,2-3H3,(H,20,25)
• InChI Key: WAMXFCNYOMWKRR-UHFFFAOYSA-N
• Canonical SMILES: CN(C)C(=O)CNC(=O)C1(CCN(CC1)C(=O)C=C)C2=CC=CC=C2
• Molecular Formula: C19H25N3O3
• Molecular Weight: 343.4 g/mol

Description

N,N-dimethyl-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide, commonly known as DPPFA, is a chemical compound that has gained significant attention in the field of scientific research. DPPFA is a formamido piperidine derivative that has shown potential as a therapeutic agent for various diseases.

Mechanism of Action

The mechanism of action of DPPFA is not fully understood. However, it is believed that DPPFA exerts its therapeutic effects by binding to specific receptors or enzymes in the body. For example, in cancer research, DPPFA has been shown to inhibit the activity of matrix metalloproteinases, which are enzymes that play a role in cancer cell invasion and metastasis.
Biochemical and Physiological Effects:
DPPFA has been shown to have various biochemical and physiological effects. In cancer research, DPPFA has been shown to induce apoptosis, inhibit angiogenesis, and inhibit the activity of matrix metalloproteinases. In Alzheimer's and Parkinson's disease research, DPPFA has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively.

Advantages and Limitations for Lab Experiments

One advantage of using DPPFA in lab experiments is its specificity for certain receptors or enzymes. This allows researchers to selectively target specific pathways or proteins in the body. However, one limitation of using DPPFA in lab experiments is its potential toxicity. Further studies are needed to determine the optimal dosage and safety profile of DPPFA.

Future Directions

There are several future directions for the research and development of DPPFA. One direction is to further investigate its potential as a therapeutic agent for various diseases. Another direction is to develop more efficient and cost-effective synthesis methods for DPPFA. Additionally, the safety and toxicity of DPPFA need to be further studied to determine its potential as a drug candidate.

Synthesis Methods

The synthesis of DPPFA involves a multi-step process that includes the reaction of piperidine with prop-2-enoyl chloride to form 4-phenyl-1-(prop-2-enoyl)piperidine. This intermediate is then reacted with N,N-dimethylformamide dimethyl acetal to form N,N-dimethyl-2-{[4-phenyl-1-(prop-2-enoyl)piperidin-4-yl]formamido}acetamide. The final product is obtained after purification and characterization using various techniques such as NMR spectroscopy and mass spectrometry.

Scientific Research Applications

DPPFA has shown potential as a therapeutic agent for various diseases such as cancer, Alzheimer's disease, and Parkinson's disease. In cancer research, DPPFA has been shown to inhibit the growth of cancer cells by inducing apoptosis and inhibiting angiogenesis. In Alzheimer's and Parkinson's disease research, DPPFA has been shown to inhibit the aggregation of amyloid beta and alpha-synuclein proteins, respectively.